BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of HMC-B17: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

\\

Compound Name: HMC-B17

Cat. No.: B12365850

Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for the proper disposal of HMC-B17, a substance identified as an industrial paint

remover containing methylene chloride. Adherence to these procedures is critical to ensure

personnel safety and regulatory compliance. Methylene chloride is a hazardous chemical that

poses significant health risks, including being a suspected carcinogen and causing damage to

organs through prolonged or repeated exposure.[1]

Immediate Safety Precautions

Before handling HMC-B17 for disposal, ensure all necessary personal protective equipment

(PPE) is worn and emergency procedures are understood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., Viton®,
polyvinyl alcohol, or "Silver Shield"), splash goggles or a face shield, a chemical-resistant
apron, and proper foot protection.[1][2] Standard laboratory coats and nitrile gloves are not
sufficient for protection against methylene chloride.[2][3]

Ventilation: All handling of HMC-B17 waste must be conducted in a well-ventilated area,
preferably within a certified chemical fume hood, to minimize inhalation of vapors.[3][4]
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o Emergency Procedures: Familiarize yourself with the location and operation of emergency
equipment, including safety showers, eyewash stations, and chemical spill kits. In case of
skin contact, wash the affected area thoroughly with soap and water.[1] For eye contact,
flush with large amounts of water and seek immediate medical attention.[1] In the event of a
spill, evacuate the area and, if trained, contain the spill using absorbent materials.[2][4]

Waste Identification and Segregation

Proper identification and segregation of HMC-B17 waste is the first step in the disposal
process.

o Waste Characterization: HMC-B17 waste is considered a hazardous waste due to its primary
component, methylene chloride, which is a chlorinated solvent.

e Segregation: It is crucial to collect HMC-B17 waste separately from other waste streams. Do
not mix chlorinated solvents with non-halogenated solvents, as this can complicate and
increase the cost of disposal.[5][6]

Step-by-Step Disposal Protocol

Follow these steps to ensure the safe and compliant disposal of HMC-B17 from the laboratory.
Step 1: Container Selection and Preparation

o Select a chemically compatible container for waste collection. High-density polyethylene
(HDPE) or glass containers are typically suitable for chlorinated solvents.

o Ensure the container is clean, in good condition, and has a secure, leak-proof screw-on cap.
o Leave at least two inches of headspace in the container to allow for vapor expansion.[1]
Step 2: Waste Collection

o Carefully pour or transfer the HMC-B17 waste into the designated waste container inside a
chemical fume hood.

» Avoid splashing or creating aerosols.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://ysu.edu/ehs/guidelines
https://ysu.edu/ehs/guidelines
https://safety.vetmed.ucdavis.edu/sites/g/files/dgvnsk5206/files/inline-files/MethyleneChloride%20-%20UC%20Davis.doc
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/MethyleneChloride.pdf
https://www.benchchem.com/product/b12365850/docs?utm_src=pdf-body#proper-disposal-of-hmc-b17-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b12365850/docs?utm_src=pdf-body#proper-disposal-of-hmc-b17-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b12365850/docs?utm_src=pdf-body#proper-disposal-of-hmc-b17-a-guide-for-laboratory-professionals
https://allsource-environmental.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://chemistry.nus.edu.sg/health-safety/more-safety-information/prepared-risk-assessment-for-chemicals-and-materials/disposal-of-waste-solvents/
https://www.benchchem.com/product/b12365850/docs?utm_src=pdf-body#proper-disposal-of-hmc-b17-a-guide-for-laboratory-professionals
https://ysu.edu/ehs/guidelines
https://www.benchchem.com/product/b12365850/docs?utm_src=pdf-body#proper-disposal-of-hmc-b17-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365850?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Keep the waste container closed at all times when not actively adding waste.[1][4]
Step 3: Labeling Hazardous Waste Containers

Proper labeling is a critical regulatory requirement. The label must be securely affixed to the
container and include the following information:[1][7][8][9]

e The words "Hazardous Waste" or other effective terms like "Unwanted Material," "Chemical
Waste," or "Laboratory Waste" used consistently.[10]

o Chemical Name(s): List all chemical constituents, including "HMC-B17" and "Methylene
Chloride." Avoid abbreviations or chemical formulas.[1][8]

o Approximate Quantities: Estimate the percentage or volume of each chemical.[1]

o Hazard Identification: Indicate the primary hazards (e.g., "Toxic," "Health Hazard," "Irritant").

e Laboratory Information: Include the building and room number, department, and the name of
the responsible faculty member or laboratory supervisor.[1]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[1]

e The SAA must be at or near the point of waste generation and under the control of laboratory
personnel.[1]

e The SAA should be clearly marked with a sign that reads "Hazardous Waste Accumulation
Area."[1]

e Provide secondary containment for the waste container, such as a chemical-resistant tray or
tub.[1]

Step 5: Disposal of Contaminated Materials
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e Any materials contaminated with HMC-B17, such as gloves, paper towels, and absorbent
pads, must also be disposed of as hazardous waste.[2][11]

o Collect these materials in a separate, clearly labeled container for solid hazardous waste.[1]
Step 6: Arranging for Waste Pickup

e Once the waste container is full or has been in the SAA for the maximum allowed time
(consult your institution's Environmental Health and Safety office for specific time limits),
arrange for its removal by authorized personnel.

e Do not dispose of HMC-B17 or any other chlorinated solvents down the sink.[2][4]

Quantitative Data Summary

Recent regulations from the U.S. Environmental Protection Agency (EPA) under the Toxic
Substances Control Act (TSCA) have established strict exposure limits for methylene chloride.
[12][13] Laboratories must adhere to these limits as part of a Workplace Chemical Protection
Program (WCPP).[12][14]

Parameter Value Unit Regulation

Existing Chemical . .
8-hour Time-Weighted

Exposure Limit 2 ppm

Average (TWA)[12]
(ECEL)

) 8-hour Time-Weighted

ECEL Action Level 1 ppm

Average (TWA)[12]
Short-Term Exposure 15-minute Time-

m

Limit (STEL) PP Weighted Average

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. For detailed methodologies of experiments involving HMC-B17, please
refer to your specific research protocols and Standard Operating Procedures (SOPSs), ensuring
they incorporate the safety and disposal information outlined herein.
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Disposal Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of HMC-B17.
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Caption: HMC-B17 Disposal Workflow
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Caption: Contaminated Material Disposal Decision
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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